Cas no 521979-98-6 ((S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride)

• Product Name: (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride
• CAS No: 521979-98-6
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• MDL: MFCD16294590
• CID: 2359513
• Update Time: 2025-06-30

(S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride
• (S)-4-Phenyl-3-(piperidin-4-yl)oxazolidin-2-one hydrochloride
• C14H18N2O2.HCl
• 1840AJ
• (4S)-4-phenyl-3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride
• 2-Oxazolidinone, 4-phenyl-3-(4-piperidinyl)-, hydrochloride (1:1), (4S)-

• MDL： MFCD16294590
• Inchi： 1S/C14H18N2O2.ClH/c17-14-16(12-6-8-15-9-7-12)13(10-18-14)11-4-2-1-3-5-11;/h1-5,12-13,15H,6-10H2;1H/t13-;/m1./s1
• InChI Key： XPTYXJVBOMPCIN-BTQNPOSSSA-N
• SMILES： Cl.O1C(N([C@@H](C2C=CC=CC=2)C1)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 41.6

Additional information on (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride

(S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride (CAS No. 521979-98-6)

(S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride (CAS No. 521979-98-6) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential applications in the development of novel therapeutic agents. This compound is characterized by its unique structural features, including a phenyl group, a piperidine ring, and an oxazolidinone moiety, which collectively contribute to its biological activity and pharmacological properties.

The oxazolidinone scaffold is well-known for its broad-spectrum antibacterial activity, particularly against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the piperidine ring and the phenyl substituent in the structure of (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride further enhances its potential as a lead compound for the development of new antibiotics. Recent studies have shown that modifications to these structural elements can significantly influence the compound's potency and selectivity.

In addition to its antibacterial properties, (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride has been investigated for its potential as a modulator of various biological targets. For instance, research has demonstrated that this compound can interact with specific receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The chiral nature of the compound, specifically the (S)-configuration, plays a crucial role in its biological activity and selectivity.

The synthesis of (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride typically involves several steps, including the formation of the oxazolidinone ring and the introduction of the piperidine and phenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. These improvements have facilitated its use in high-throughput screening assays and preclinical studies.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a Phase II clinical trial evaluating a related oxazolidinone derivative for the treatment of MRSA infections demonstrated favorable outcomes, with high cure rates and minimal adverse effects. These findings underscore the potential of (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride as a candidate for further clinical development.

In conclusion, (S)-4-Phenyl-3-piperidin-4-yl-oxazolidin-2-one hydrochloride (CAS No. 521979-98-6) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features and chiral configuration make it an attractive candidate for the development of new therapeutic agents targeting bacterial infections and neurological disorders. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these critical areas of medicine.